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Compound of Interest

Compound Name: Tridecane-1,13-diamine

Cat. No.: B079978 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Tridecane-1,13-diamine (CAS No. 14465-

66-8) is not readily available. The following guidance is based on the general properties of

long-chain aliphatic amines and corrosive materials. It is imperative to conduct a thorough risk

assessment before handling this chemical.

Tridecane-1,13-diamine is a long-chain aliphatic diamine. While specific hazard data is limited,

compounds in this chemical class are often corrosive and can cause severe skin burns and eye

damage.[1][2][3] Inhalation of vapors or mists may cause respiratory irritation.[2] Therefore,

stringent safety protocols must be followed to minimize exposure and ensure safe handling.
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Parameter Details

Chemical Name Tridecane-1,13-diamine

Synonyms 1,13-Diaminotridecane

CAS Number 14465-66-8

Primary Hazards
Likely corrosive to skin and eyes. Potential for

respiratory irritation.

Engineering Controls

Work in a well-ventilated laboratory, preferably

within a chemical fume hood.[1] Ensure easy

access to an emergency eyewash station and

safety shower.[1]

Personal Protective Equipment (PPE)
See table below for detailed PPE

recommendations.

Storage

Store in a cool, dry, well-ventilated area, away

from incompatible materials such as strong

oxidizing agents.[1] Keep containers tightly

closed.

Spill Response

For small spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a sealed

container for disposal. For larger spills,

evacuate the area and follow emergency

procedures.

Disposal

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.[4]

Personal Protective Equipment (PPE) Requirements
A comprehensive PPE strategy is critical to mitigate the risks associated with handling

Tridecane-1,13-diamine.
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Body Part Recommended PPE Rationale

Eyes/Face
Chemical safety goggles and a

face shield.[2][5][6]

To protect against splashes

that can cause severe eye

damage.

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron.[1][2][5]

To prevent skin contact, which

can lead to chemical burns.

Respiratory

Use in a well-ventilated area or

chemical fume hood. If vapors

or mists are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors/amines may

be necessary.[6]

To avoid inhalation of

potentially irritating or harmful

vapors.

Footwear Closed-toe shoes.[1][2] To protect feet from spills.

Operational Workflow for Handling Tridecane-1,13-
diamine
The following diagram outlines the standard operating procedure for the safe handling of

Tridecane-1,13-diamine from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://hseo.hkust.edu.hk/sites/default/files/Standard%20Operating%20Procedure%20C002%20-%20Working%20with%20Corrosives.docx
https://www.oshatrainingschool.com/blog/corrosive-safety
https://www.chemsafe.ie/about/news/item/86-10-tips-working-safely-with-corrosives
https://www.brandeis.edu/environmental-health-safety/safety/labs/corrosives.html
https://hseo.hkust.edu.hk/sites/default/files/Standard%20Operating%20Procedure%20C002%20-%20Working%20with%20Corrosives.docx
https://www.oshatrainingschool.com/blog/corrosive-safety
https://www.chemsafe.ie/about/news/item/86-10-tips-working-safely-with-corrosives
https://www.brandeis.edu/environmental-health-safety/safety/labs/corrosives.html
https://hseo.hkust.edu.hk/sites/default/files/Standard%20Operating%20Procedure%20C002%20-%20Working%20with%20Corrosives.docx
https://www.benchchem.com/product/b079978?utm_src=pdf-body
https://www.benchchem.com/product/b079978?utm_src=pdf-body
https://www.benchchem.com/product/b079978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling & Experimentation

Cleanup & Disposal

Post-Handling

Review SDS (or analogous safety data for similar compounds)

Don appropriate PPE

Prepare work area in fume hood

Weigh/measure required amount

Perform experimental procedure

Decontaminate equipment

Segregate and label waste

Dispose of waste through proper channels

Remove PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tridecane-1,13-diamine.
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Experimental Protocol: General Procedure for
Amine Acylation
This protocol provides a step-by-step guide for a common reaction involving an aliphatic

diamine, incorporating necessary safety measures.

Objective: To perform an acylation reaction with Tridecane-1,13-diamine and an acid chloride.

Materials:

Tridecane-1,13-diamine

Acid chloride (e.g., acetyl chloride)

Anhydrous aprotic solvent (e.g., dichloromethane)

Triethylamine (or another non-nucleophilic base)

Nitrogen or Argon gas supply

Standard glassware for organic synthesis (round-bottom flask, addition funnel, condenser)

Magnetic stirrer and stir bar

Ice bath

Procedure:

Preparation and Inerting:

Assemble the reaction glassware in the chemical fume hood.

Ensure all glassware is dry.

Purge the reaction apparatus with an inert gas (Nitrogen or Argon).

Reagent Preparation:
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In a separate flask, dissolve the required amount of Tridecane-1,13-diamine in the

anhydrous solvent.

Add the non-nucleophilic base (e.g., triethylamine) to the diamine solution. This will

neutralize the HCl byproduct of the reaction.

Reaction Setup:

Transfer the diamine solution to the round-bottom flask equipped with a magnetic stir bar.

Place the flask in an ice bath to control the reaction temperature, as acylation reactions

are often exothermic.

Addition of Acid Chloride:

Dissolve the acid chloride in the anhydrous solvent in the addition funnel.

Add the acid chloride solution dropwise to the stirred diamine solution in the ice bath. A

slow addition rate is crucial to manage the reaction's exothermicity.

Reaction Monitoring:

Allow the reaction to stir at 0°C for a specified time, then warm to room temperature.

Monitor the progress of the reaction using an appropriate analytical technique (e.g., Thin

Layer Chromatography).

Work-up and Purification:

Once the reaction is complete, quench the reaction by slowly adding water or a dilute

aqueous acid solution.

Perform a liquid-liquid extraction to separate the product.

Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

Remove the solvent under reduced pressure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b079978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the crude product by a suitable method, such as column chromatography or

recrystallization.

Waste Disposal:

Collect all aqueous and organic waste in separate, clearly labeled hazardous waste

containers.

Dispose of all waste through the institution's environmental health and safety office.[4]

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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